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Compound of Interest

Compound Name: Silver chlorate

Cat. No.: B1588454 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the crystal structure and physicochemical

properties of silver chlorate (AgClO₃). The information presented is curated for researchers,

scientists, and professionals in the field of drug development and materials science, offering a

centralized resource for academic and industrial applications.

Crystal Structure
Silver chlorate is an inorganic compound that exhibits polymorphism, primarily existing in a

tetragonal crystal system at ambient temperature. Upon heating, it undergoes a reversible first-

order phase transition to a cubic crystal system.

Tetragonal Phase (Room Temperature)
At room temperature, silver chlorate crystallizes in a body-centered tetragonal lattice. The

established space group is I4/m. The chlorate ion (ClO₃⁻) has a trigonal pyramidal geometry.
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Crystallographic Data (Tetragonal Phase)

Crystal System Tetragonal

Space Group I4/m

Molecules per Unit Cell (Z) 8

Unit Cell Volume ~579 Å³ (at 23°C)[1]

Note: Detailed lattice parameters 'a' and 'c' and atomic coordinates are best obtained from the

original crystallographic studies, such as Náray-Szabó and Pócza (1942).

In this structure, there are two distinct silver ion (Ag⁺) sites. One site features Ag⁺ in an 8-

coordinate geometry with four shorter (2.62 Å) and four longer (2.75 Å) Ag-O bond lengths. The

other site has Ag⁺ in a 4-coordinate geometry with Ag-O bond lengths of 2.41 Å. The chlorate

ion has O-Cl bond lengths of approximately 1.51-1.52 Å.[2]

Cubic Phase (High Temperature)
Silver chlorate undergoes a phase transition to a primitive cubic structure at 139°C.[1]

Crystallographic Data (Cubic Phase)

Crystal System Cubic

Bravais Lattice Primitive

Phase Transition Temperature 139°C

Enthalpy of Transition 0.596 kcal/mol

Lattice Constant (a) 6.681 Å (at 145°C)[1]

Molecules per Unit Cell (Z) 4[1]

Physicochemical Properties
Silver chlorate is a white, crystalline solid that is a strong oxidizing agent. It is also light-

sensitive and should be stored in dark containers.[3]
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Physical Properties
Property Value Notes

Molar Mass 191.32 g/mol [4]

Appearance White crystalline solid[3] Tetragonal prisms[1]

Melting Point 230°C[1][4]

Decomposition Temperature ~270°C[1][5]
Decomposes into silver

chloride and oxygen.

Density (Tetragonal) 4.43 g/cm³[3]

Density (Cubic) 4.21 g/cm³

Solubility
Silver chlorate is moderately soluble in water, with its solubility increasing with temperature. It

is also slightly soluble in ethanol.[3][5]

Solvent Temperature (°C) Solubility ( g/100 mL)

Water 5 8.52

Water 15 10

Water 25 18.03

Water 35 23.74

Water 80 50

Ethanol - Sparingly soluble

Experimental Protocols
Synthesis of Silver Chlorate via Double Displacement
This protocol describes the most common laboratory synthesis of silver chlorate from silver

nitrate and sodium chlorate, which relies on fractional recrystallization for purification.
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Materials:

Silver nitrate (AgNO₃)

Sodium chlorate (NaClO₃)

Distilled water

Beakers

Heating plate with magnetic stirrer

Filtration apparatus (e.g., Büchner funnel)

Crystallizing dish

Ice bath

Procedure:

Prepare concentrated aqueous solutions of silver nitrate and sodium chlorate in separate

beakers by dissolving the salts in a minimum amount of hot distilled water.

While stirring, add the sodium chlorate solution to the silver nitrate solution. The following

reaction occurs: AgNO₃(aq) + NaClO₃(aq) → AgClO₃(aq) + NaNO₃(aq)

Concentrate the resulting solution by heating to induce crystallization upon cooling.

Cool the solution slowly to room temperature, followed by further cooling in an ice bath to

maximize the crystallization of silver chlorate, which is less soluble than sodium nitrate at

lower temperatures.

Collect the silver chlorate crystals by vacuum filtration.

Wash the crystals with a small amount of ice-cold distilled water to remove residual sodium

nitrate.
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Recrystallize the crude silver chlorate from hot distilled water for higher purity. This involves

dissolving the crystals in a minimum of hot water and allowing them to cool slowly.

Dry the purified crystals in a desiccator, protected from light.
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Synthesis of Silver Chlorate

Reactant Preparation

Reaction

Purification

Dissolve AgNO₃ in hot H₂O

Mix Solutions

Dissolve NaClO₃ in hot H₂O

Concentrate Solution

Cool and Crystallize

Vacuum Filter Crystals

Wash with Cold H₂O

Recrystallize from H₂O

Dry Crystals
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Thermal Decomposition of Silver Chlorate

Silver Chlorate (AgClO₃)

Heat (~270°C)

Decomposition Products

Silver Chloride (AgCl) Oxygen Gas (O₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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